Cas no 2229275-70-9 ((6-fluoropyridin-3-yl)methanethiol)

• Product Name: (6-fluoropyridin-3-yl)methanethiol
• CAS No: 2229275-70-9
• MF: C₆H₆FNS
• MW: 143.181943416595
• CID: 6410552
• PubChem ID: 123528879
• Update Time: 2025-05-20

(6-fluoropyridin-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (6-fluoropyridin-3-yl)methanethiol
• 2229275-70-9
• EN300-1795089

• Inchi： 1S/C6H6FNS/c7-6-2-1-5(4-9)3-8-6/h1-3,9H,4H2
• InChI Key： ZLHCLWCEZIUKQU-UHFFFAOYSA-N
• SMILES： SCC1C=NC(=CC=1)F

Computed Properties

• Exact Mass: 143.02049853g/mol
• Monoisotopic Mass: 143.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 13.9Ų

Additional information on (6-fluoropyridin-3-yl)methanethiol

Comprehensive Overview of (6-Fluoropyridin-3-yl)methanethiol (CAS No. 2229275-70-9): Properties, Applications, and Industry Insights

(6-Fluoropyridin-3-yl)methanethiol (CAS No. 2229275-70-9) is a fluorinated pyridine derivative with a thiol functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's unique structure, featuring a fluorine atom at the 6-position and a methanethiol group at the 3-position of the pyridine ring, contributes to its reactivity and utility in cross-coupling reactions, nucleophilic substitutions, and ligand design. Researchers increasingly focus on fluorinated compounds like this due to their enhanced metabolic stability and bioavailability, aligning with trends in drug discovery for targeted therapies and precision medicine.

The growing demand for fluorinated building blocks in medicinal chemistry has propelled interest in CAS No. 2229275-70-9. Its applications span the development of kinase inhibitors, PET radiotracers, and crop protection agents, addressing key industry challenges such as resistance management and diagnostic imaging. Recent studies highlight its role in modulating enzyme selectivity, a hot topic in AI-driven drug design platforms, where molecular docking simulations leverage its structural features. Environmental considerations also drive innovation, with greener synthesis methods for such intermediates gaining traction in sustainable chemistry initiatives.

Analytical characterization of (6-fluoropyridin-3-yl)methanethiol typically involves NMR spectroscopy (notably ¹⁹F-NMR), LC-MS, and IR spectroscopy to confirm purity and reactivity. The compound's lipophilicity parameters (logP) and hydrogen bonding capacity make it valuable in QSAR modeling, a technique frequently searched in computational chemistry forums. Storage recommendations emphasize inert atmospheres due to thiol oxidation sensitivity, while handling protocols align with standard laboratory safety practices for thiol-containing compounds.

Market analysts note rising patent filings incorporating this scaffold, particularly in oncology therapeutics and CNS drugs, reflecting broader industry shifts toward fluorinated heterocycles. Its compatibility with click chemistry protocols and bioconjugation techniques answers frequent search queries about probe molecule synthesis for biochemical assays. Regulatory databases classify it as non-hazardous under standard conditions, though proper ventilation controls are advised during scale-up processes.

Emerging applications in material science include its use as a surface modifier for nanoparticle functionalization, capitalizing on the gold-thiol affinity. This intersects with trending searches about biointerface engineering and diagnostic nanosensors. The compound's electronic effects (fluorine's -I/+M duality) also make it intriguing for organic electronics research, particularly in charge transport materials design—a subject with growing academic and industrial interest.

Supply chain data indicates steady availability of 2229275-70-9 through specialty chemical providers, with purity grades ranging from 95% to >98%. Cost optimization strategies often involve multistep synthesis from commercially available 6-fluoronicotinic acid derivatives, a process detailed in recent open-access journals. The compound's shelf life and stability profiles are frequently queried in chemical handling forums, with recommendations for argon-protected storage at -20°C for long-term preservation.

Academic interest persists in exploring structure-activity relationships (SAR) enabled by this scaffold, particularly through bioisosteric replacement strategies that substitute the thiol group. Such approaches dominate recent literature on fragment-based drug discovery, another high-traffic search term. The compound's metal-chelating properties also invite exploration in catalysis research, where modified pyridines serve as ligands for transition metal complexes.